2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Energetic Materials
Specific Scientific Field
Energetic materials research focuses on compounds with high energy content, often used in explosives, propellants, and pyrotechnics.
2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one
and related derivatives have been investigated as energetic materials. These compounds exhibit varying properties, including insensitivity to external stimuli, high calculated detonation performance, and thermal stability.
Experimental Procedures
Results
- Compounds 14, 17, and 19: Sensitive but with excellent detonation performance (Dv ≥ 8690 m/s, P ≥ 30.2 GPa), suggesting potential as primary explosives .
Thermostable Energetic Materials
Specific Scientific Field
Research in thermostable energetic materials aims to develop compounds that remain stable at high temperatures.
Summary of Application
The fused-triazole backbone of 2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one with C-amino groups as substituents shows promise for constructing very thermally stable energetic materials .
Medicinal Chemistry Building Blocks
Specific Scientific Field
Medicinal chemistry involves designing compounds for pharmaceutical applications.
Summary of Application
Approaches based on [1,2,4]triazolo[4,3-a]pyrazine platforms provide quick access to derivatives relevant to medicinal chemistry. These compounds can be synthesized from readily available reagents .
CDK2 Targeting Compounds
Specific Scientific Field
Research on CDK2 inhibitors focuses on developing compounds for cancer therapy.
Summary of Application
Novel compounds featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been designed and synthesized as CDK2 targeting agents .
properties
IUPAC Name |
2-benzyl-6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN4O/c13-10-6-7-11-15-16(12(18)17(11)14-10)8-9-4-2-1-3-5-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAHUWCZITMEQSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)N3C(=N2)C=CC(=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-6-chloro(1,2,4)triazolo[4,3-b]pyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.